Cas no 2171206-87-2 (4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171206-87-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5870144
• PubChem ID: 165567410
• Update Time: 2025-10-29

4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• EN300-1569291
• 4-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• 2171206-87-2

• Inchi： 1S/C25H30N2O5/c1-3-27(14-8-13-24(29)30)23(28)15-17(2)26-25(31)32-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m1/s1
• InChI Key： OELFPWBTDVAMSN-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(N(CC)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

4-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino Butanamide Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171206-87-2, known as 4-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino Butanamide Butanoic Acid, is a complex organic molecule with significant applications in the field of organic chemistry and biochemistry. This compound is particularly notable for its role in peptide synthesis and as a building block in the development of biologically active molecules. The structure of this compound incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely used as a protecting group in solid-phase peptide synthesis (SPPS). The Fmoc group plays a critical role in controlling the reactivity of amino groups during the synthesis process, ensuring precise control over the formation of peptide bonds.

Key Features and Structure

The molecular structure of 4-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino Butanamide Butanoic Acid is characterized by several key functional groups. The presence of the Fmoc group at the 3-position of the butanamide backbone ensures that the amino group is effectively protected during synthetic procedures. The ethyl substituent at the N-position further modulates the electronic properties of the molecule, influencing its reactivity and stability. Additionally, the butanoic acid moiety at the 4-position introduces carboxylic acid functionality, which can participate in various chemical transformations, including esterification and amidation.

Synthesis and Applications

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitutions, condensations, and protection/deprotection steps. The use of Fmoc as a protecting group is a hallmark of modern peptide synthesis, enabling chemists to build complex polypeptides with high precision. Recent advancements in this field have focused on improving the efficiency and scalability of these processes, particularly through the use of microwave-assisted synthesis and automated peptide synthesizers.

Biological Activity and Potential Uses

Research into the biological activity of 4-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino Butanamide Butanoic Acid has revealed its potential as a precursor for bioactive peptides. The compound's ability to serve as a versatile building block makes it valuable in drug discovery programs targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. Recent studies have also explored its role in developing peptidomimetics, which are compounds designed to mimic the functional aspects of peptides while offering improved pharmacokinetic properties.

Safety and Handling

As with all chemical compounds, proper handling and safety precautions are essential when working with 4-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}Amino Butanamide Butanoic Acid. This compound should be stored in a cool, dry place away from light to prevent degradation. Gloves and goggles should be worn during handling to minimize exposure risks. Given its widespread use in research settings, understanding its safety profile is crucial for maintaining laboratory safety standards.

Conclusion

In summary, 4-(3R)-N-Ethyl-3-{(9H-Fluoren-9-yllmethoxycarbonyl}Amino Butanamide Butanoic Acid is a vital component in modern organic synthesis, particularly in peptide chemistry. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As advancements in synthetic methodologies continue to evolve, this compound will likely remain at the forefront of chemical innovation.